Cas no 1181458-59-2 (4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride)

4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride is a synthetic organic compound featuring a benzonitrile core substituted with a dimethylaminoethoxy and methoxy group, further stabilized as a hydrochloride salt. This structure imparts enhanced solubility and stability, making it suitable for pharmaceutical and chemical research applications. The dimethylaminoethoxy moiety contributes to potential bioactivity, particularly in receptor-binding studies, while the methoxy group influences electronic properties and reactivity. The hydrochloride form ensures improved handling and storage characteristics. This compound is valued in medicinal chemistry for its role as an intermediate in the synthesis of more complex molecules, offering precise functionalization opportunities for targeted drug development.
4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride structure
1181458-59-2 structure
Product Name:4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride
CAS No:1181458-59-2
MF:C12H17ClN2O2
MW:256.728582143784
CID:5055720
PubChem ID:45791519
Update Time:2025-11-02

4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(dimethylamino)ethoxy]-3-methoxybenzonitrile hydrochloride
    • NE51034
    • Z594038066
    • 4-[2-(dimethylamino)ethoxy]-3-methoxybenzonitrile;hydrochloride
    • 4-[2-(dimethylamino)ethoxy]-3-methoxybenzonitrilehydrochloride
    • 1181458-59-2
    • EN300-45011
    • G41414
    • CS-0249740
    • AKOS008068453
    • 4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride
    • Inchi: 1S/C12H16N2O2.ClH/c1-14(2)6-7-16-11-5-4-10(9-13)8-12(11)15-3;/h4-5,8H,6-7H2,1-3H3;1H
    • InChI Key: FHZFVEKIVUTIJD-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(C#N)=CC=1OC)CCN(C)C

Computed Properties

  • Exact Mass: 256.0978555g/mol
  • Monoisotopic Mass: 256.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5

4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride Pricemore >>

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Additional information on 4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride

4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride (CAS 1181458-59-2): A Comprehensive Overview

4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride (CAS 1181458-59-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name 4-2-DMAE-3-MOBN Hydrochloride, is a derivative of benzonitrile with unique pharmacological properties. Its molecular structure features a dimethylaminoethoxy group and a methoxy substituent, which contribute to its distinct chemical behavior and potential applications.

The compound's CAS number 1181458-59-2 is a critical identifier for researchers and manufacturers, ensuring precise communication and standardization across the scientific community. The hydrochloride salt form of this molecule enhances its solubility and stability, making it more suitable for various experimental and industrial applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

One of the most intriguing aspects of 4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride is its role in modern drug discovery. With the growing demand for targeted therapies and precision medicine, researchers are increasingly exploring compounds like this for their ability to interact with specific biological pathways. The dimethylaminoethoxy moiety, in particular, is known to influence the compound's bioavailability and receptor binding affinity, making it a valuable scaffold for medicinal chemistry.

In addition to its pharmaceutical potential, 4-2-DMAE-3-MOBN Hydrochloride has also found applications in material science and chemical synthesis. Its unique electronic properties and reactivity profile make it a versatile building block for the development of advanced materials, such as organic semiconductors and photocatalysts. These applications align with current trends in green chemistry and sustainable technology, where researchers are seeking eco-friendly alternatives to traditional synthetic methods.

The global market for 4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride is expected to grow steadily, driven by increasing investments in pharmaceutical R&D and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the rising demand from academic and industrial laboratories. Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have improved the purity and characterization of this compound, ensuring its reliability for critical research applications.

For researchers working with CAS 1181458-59-2, it is essential to consider the compound's physicochemical properties, including its melting point, solubility, and stability under various conditions. These factors can significantly impact its performance in experimental settings. Additionally, proper handling and storage are crucial to maintain the integrity of the compound, especially in long-term studies. As with any chemical substance, adherence to safety protocols and regulatory guidelines is paramount to ensure responsible use.

In conclusion, 4-2-(Dimethylamino)ethoxy-3-methoxybenzonitrile Hydrochloride (CAS 1181458-59-2) represents a promising compound with diverse applications in pharmaceuticals, material science, and chemical research. Its unique structural features and functional groups make it a valuable tool for scientists exploring new frontiers in drug development and advanced materials. As research continues to uncover its full potential, this compound is likely to remain a focal point of innovation in the years to come.

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